molecular formula C7H3Cl2N3 B8612817 3,7-Dichloro-1,2,4-benzotriazine CAS No. 62843-63-4

3,7-Dichloro-1,2,4-benzotriazine

Cat. No.: B8612817
CAS No.: 62843-63-4
M. Wt: 200.02 g/mol
InChI Key: LHDZLYASAVFIJM-UHFFFAOYSA-N
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Description

3,7-Dichloro-1,2,4-benzotriazine is a useful research compound. Its molecular formula is C7H3Cl2N3 and its molecular weight is 200.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62843-63-4

Molecular Formula

C7H3Cl2N3

Molecular Weight

200.02 g/mol

IUPAC Name

3,7-dichloro-1,2,4-benzotriazine

InChI

InChI=1S/C7H3Cl2N3/c8-4-1-2-5-6(3-4)11-12-7(9)10-5/h1-3H

InChI Key

LHDZLYASAVFIJM-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)N=NC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 21,8 g (0.1 mole) of 3,7-dichlorobenzo-1,2,4-triazine 1-oxide, 7.5 g of zinc dust and 5.5 g of ammonium chloride in 400 ml of water was stirred vigorously at room temperature for 24 hours. 50 ml of glacial acetic acid were then added, the mixture was stirred for a further hour and the insoluble constituents were then filtered off. The latter were extracted twice with methylene chloride. The combined methylene chloride solutions were washed with water, dried over sodium sulfate and evaporated in vacuo. The residue was recrystallized from wash benzine. 7.5 g, that is to say 37% of theory, of 3,7-dichloro-benzo-1,2,4-triazine with a melting point of 113°-115° C were obtained. ##STR36## (Preparation according to process variant (a))
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Quantity
7.5 g
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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